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Compound of Interest

Compound Name: 7-Chloro-2,8-dimethylquinoline
CAS No.: 120370-62-9
Cat. No.: B048905
Get Quote
. J

7-Chloro-2,8-dimethylquinoline is a substituted quinoline, a class of heterocyclic aromatic
compounds characterized by a double-ring structure composed of a benzene ring fused to a
pyridine ring. The specific substitutions of a chloro group at the 7-position and methyl groups at
the 2- and 8-positions confer distinct properties that make it a molecule of interest in synthetic
and medicinal chemistry.

The fundamental identifiers and properties of this compound are summarized below. Its
molecular weight is 191.66 g/mol .[1][2]

Chemical Structure

Caption: 2D structure of 7-Chloro-2,8-dimethylquinoline.

Table 1: Physicochemical Properties and Identifiers
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Property Value Source(s)
Molecular Formula C11H10CIN [1]
Molecular Weight 191.66 g/mol [1][2]
CAS Number 120370-62-9 [1]
IUPAC Name 7-chloro-2,8-dimethylquinoline [1]
Boiling Point 294.6°C at 760 mmHg [1]
Density 1.188 g/cm3 [1]
FXDITTUYSNDPFH-
INChl Key [1]
UHFFFAOYSA-N
CC1=NC2=C(C=C1l)C=CC(=C
SMILES [1]
2C)Cl
Purity (Typical) 95% [2]

Synthesis and Characterization

The synthesis of substituted quinolines is a well-established area of organic chemistry. While
specific, detailed protocols for 7-Chloro-2,8-dimethylquinoline are not extensively published
in mainstream literature, its synthesis can be logically inferred from established methods for
analogous structures, such as the Combes quinoline synthesis or the Vilsmeier-Haack reaction.

[3]

A plausible synthetic approach involves the reaction of an appropriately substituted aniline with
a [-diketone or a related species. For instance, the cyclization of N-(3-chlorophenyl)-3-amino-
2-butenoic acid derivatives has been used to produce related 7-chloro-quinaldine structures.[4]

Generalized Synthetic Workflow

The following diagram illustrates a conceptual workflow for the synthesis of a substituted
quinoline, which could be adapted for 7-Chloro-2,8-dimethylquinoline.
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Caption: Conceptual workflow for substituted quinoline synthesis.

Protocol: lllustrative Synthesis of a 7-Chloroquinoline
Derivative
The following protocol is adapted from a known synthesis of 7-chloro-2-methylquinoline and

illustrates the key steps that would be involved.[5]

e Reaction Setup: To a 50 mL round-bottomed flask, add the substituted aniline (e.g., m-
chloroaniline, 1 mmol) and a suitable solvent (e.g., acetonitrile, 5 mL).

o Catalyst and Reagent Addition: Introduce a catalyst (e.g., Catalyst 1, 10 mol%) and the
second reactant (e.g., a vinyl ether, 3 mmol).

e Reaction Conditions: Heat the mixture in air at 80°C. The reaction progress should be
monitored using thin-layer chromatography (TLC).

e Solvent Removal: Upon completion, remove the solvent by distillation under reduced
pressure.

« Purification: Purify the resulting residue using silica gel column chromatography with an
appropriate eluent (e.g., hexane/ethyl acetate) to isolate the final product.

o Characterization: The structure of the purified product must be confirmed by spectroscopic
methods such as 'H NMR, 13C NMR, and mass spectrometry.
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Applications in Research and Drug Development

The quinoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of
numerous therapeutic agents. The 7-chloroquinoline moiety, in particular, is a critical
component of well-known drugs like chloroquine and is associated with significant biological
activity.

Anticancer Potential

Recent research has highlighted the potential of 7-chloroquinoline derivatives as potent
anticancer agents.[6][7] Studies have shown that compounds featuring this scaffold can exhibit
sub-micromolar cytotoxic effects against a wide array of human cancer cell lines, including
those for:

Leukemia

Non-small cell lung cancer

Colon cancer

Melanoma[6][8]

The mechanism often involves the compound's ability to interfere with cellular processes critical
for cancer cell proliferation. The 7-chloro substituent can significantly impact the molecule's
electronic properties and its ability to interact with biological targets.[8]

Antimalarial and Antimicrobial Activity

Historically, 7-chloroquinolines are best known for their antimalarial properties. While resistance
to drugs like chloroquine is a known issue, the scaffold remains a vital starting point for the
development of new antimalarial compounds. Research into novel 7-chloroquinoline derivatives
has demonstrated continued potential, with some new compounds showing high antimalarial
activity (ICso < 50 uM).[9]

Chemical Building Block

Beyond direct therapeutic applications, 7-Chloro-2,8-dimethylquinoline serves as a versatile
chemical intermediate. The chloro and methyl groups provide sites for further functionalization,
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allowing chemists to synthesize more complex molecules and build libraries of derivatives for

structure-activity relationship (SAR) studies.[8] The 5-amino derivative, for example, provides a

handle for creating a diverse array of new compounds for biological screening.[8]

Safety, Handling, and Storage

As a laboratory chemical, 7-Chloro-2,8-dimethylquinoline requires careful handling. While a

specific Safety Data Sheet (SDS) for this exact compound is not widely available, data from the

closely related compound 7-chloro-2-methylquinoline provides essential guidance.[10]

Table 2: Hazard Identification and Precautionary

Hazard Category

GHS Classification
& Statements

Recommended
Precautions

Source

Skin Irritation

H315: Causes skin

irritation

P280: Wear protective
gloves/protective
clothing. P264: Wash
skin thoroughly after
handling.

[10][11]

Eye Irritation

H319: Causes serious

eye irritation

P280: Wear eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[10][11]

Respiratory Irritation

H335: May cause

respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray. Use only
outdoors or in a well-

ventilated area.

[11]
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Handling and Storage Recommendations

e Handling: Avoid contact with skin, eyes, and clothing.[12] Avoid the formation of dust and
aerosols. Use in a well-ventilated area, preferably within a fume hood.[10]

o Storage: Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly closed
and sealed.

Conclusion

7-Chloro-2,8-dimethylquinoline is a heterocyclic compound with significant potential,
primarily as a scaffold in the design and synthesis of novel therapeutic agents. Its structural
relationship to known bioactive molecules, particularly in the fields of oncology and infectious
diseases, makes it a valuable target for further investigation. Researchers utilizing this
compound should adhere to rigorous safety protocols based on data from analogous structures
while exploring its synthetic utility and biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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